Cas no 1058704-66-7 (6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine)

• Product Name: 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• CAS No: 1058704-66-7
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1036822
• PubChem ID: 66648605
• Update Time: 2025-05-19

6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 3,4-dihydro-6-phenyl-2H-1,4-Benzoxazine
• 6-phenyl-3,4-dihydro-2H-1,4-benzoxazine
• 6-Phenyl-3,4-dihydro-2H-benzo[1,4]oxazine
• AK128199
• AM807450
• KB-249271
• SureCN304575
• AKOS016013389
• DTXSID60735508
• SCHEMBL304575
• DB-369368
• 1058704-66-7

• Inchi： 1S/C14H13NO/c1-2-4-11(5-3-1)12-6-7-14-13(10-12)15-8-9-16-14/h1-7,10,15H,8-9H2
• InChI Key： PVPVQAUOEPGDIC-UHFFFAOYSA-N
• SMILES： O1CCNC2C=C(C3C=CC=CC=3)C=CC1=2

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine

Introduction to 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine (CAS No. 1058704-66-7)

6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine (CAS No. 1058704-66-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzo[b][1,4]oxazine class, which is characterized by a fused benzene ring with an oxazine moiety. The presence of a phenyl group at the 6-position enhances its molecular complexity and may contribute to its pharmacological profile.

The chemical structure of 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine consists of a benzene ring connected to an oxazine ring, with the phenyl substituent attached at the 6-position. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The oxazine ring is known for its ability to form hydrogen bonds and participate in hydrophobic interactions, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[b][1,4]oxazine derivatives. These compounds have shown promise in various preclinical studies as scaffolds for developing novel therapeutic agents. The structural features of 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine make it an attractive candidate for further investigation in drug discovery.

One of the key areas of research involving 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine is its potential as an intermediate in the synthesis of more complex pharmacophores. The benzo[b][1,4]oxazine core can be modified at various positions to introduce additional functional groups, thereby tailoring the compound's biological activity. For instance, modifications at the 3 and 4 positions of the oxazine ring have been explored for their ability to enhance binding affinity to specific biological targets.

Recent studies have highlighted the importance of 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine in developing inhibitors for enzymes involved in inflammatory pathways. The phenyl group at the 6-position plays a crucial role in modulating the compound's interactions with these enzymes. By optimizing the substitution pattern on the benzene ring and the oxazine core, researchers aim to develop more potent and selective inhibitors.

The synthesis of 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further pharmacological investigations.

From a computational chemistry perspective, 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine has been studied using various molecular modeling techniques to understand its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and have guided the design of more effective derivatives. The integration of experimental data with computational predictions has been instrumental in optimizing the pharmacological properties of this compound.

The potential applications of 6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique structural features. The ability of this compound to form stable complexes with other molecules makes it a promising candidate for developing novel materials with enhanced properties.

In conclusion,6-Phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine (CAS No. 1058704-66-7) represents a fascinating area of research with significant potential in drug discovery and material science. Its unique structural features and diverse biological activities make it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to fully explore its pharmacological and material applications.